N-((4-(4-bromophenyl)-5-(butylthio)-4H-1,2,4-triazol-3-yl)methyl)-2-chloro-6-fluorobenzamide
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Description
N-((4-(4-bromophenyl)-5-(butylthio)-4H-1,2,4-triazol-3-yl)methyl)-2-chloro-6-fluorobenzamide is a useful research compound. Its molecular formula is C20H19BrClFN4OS and its molecular weight is 497.81. The purity is usually 95%.
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Scientific Research Applications
Microwave-Induced Synthesis of Antimicrobial Analogs
A study by Desai, Rajpara, and Joshi (2013) explored the microwave-induced synthesis of fluorobenzamides containing thiazole and thiazolidine, highlighting their promising antimicrobial analogs. The research found that compounds with a fluorine atom at the 4th position of the benzoyl group showed enhanced antimicrobial activity, emphasizing the significance of specific structural features for biological activity (Desai, Rajpara, & Joshi, 2013).
Antimicrobial and Antifungal Effects of Triazole Derivatives
Ohloblina, Bushuieva, and Parchenko (2022) discussed the antimicrobial and antifungal effects of certain 1,2,4-triazole derivatives, indicating a broad spectrum of biological activities. This study underscores the versatility of triazole derivatives in treating fungal diseases and the importance of further research on these compounds (Ohloblina, Bushuieva, & Parchenko, 2022).
Synthesis and Activity of Azetidinonyl and Thiazolidinonyl Quinazolon Derivatives
Bhati (2013) explored the synthesis of azetidinonyl and thiazolidinonyl quinazolon derivatives, examining their anti-inflammatory activities. This research illustrates how specific modifications to the chemical structure can influence the biological activity of the compounds, suggesting potential applications in anti-inflammatory treatments (Bhati, 2013).
Restricted Rotation in Benzimidazole Derivatives
Karayel et al. (2019) focused on the restricted rotation around the methylene bridge in some benzimidazole derivatives, showing antioxidant properties. This study offers insights into how structural elements affect the physical properties and potential biological activities of compounds (Karayel, Özbey, Kuş, & Ayhan-Kılcıgil, 2019).
Properties
IUPAC Name |
N-[[4-(4-bromophenyl)-5-butylsulfanyl-1,2,4-triazol-3-yl]methyl]-2-chloro-6-fluorobenzamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C20H19BrClFN4OS/c1-2-3-11-29-20-26-25-17(27(20)14-9-7-13(21)8-10-14)12-24-19(28)18-15(22)5-4-6-16(18)23/h4-10H,2-3,11-12H2,1H3,(H,24,28) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGBVVWWEVWEFSW-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCSC1=NN=C(N1C2=CC=C(C=C2)Br)CNC(=O)C3=C(C=CC=C3Cl)F |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19BrClFN4OS |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
497.8 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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